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Compound of Interest

Compound Name: (R)-SKF 38393 hydrochloride

Cat. No.: B1682073

For researchers, scientists, and drug development professionals, the safe and effective
handling of specialized chemical compounds is paramount. This guide provides essential
safety and logistical information for (R)-SKF 38393 hydrochloride, a selective D1 dopamine
receptor agonist. Adherence to these protocols is crucial for ensuring laboratory safety and
maintaining the integrity of your research.

Key Safety and Physical Data

(R)-SKF 38393 hydrochloride is a hazardous substance that requires careful handling to
mitigate risks.[1] It is known to cause skin and eye irritation and may cause respiratory irritation.
[2] Furthermore, there is a possible risk of impaired fertility and harm to an unborn child.[1]
Accidental ingestion may be damaging to the health of the individual.[1] The following table
summarizes key quantitative data for this compound.
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Property Value Source
Molecular Formula C16H17NO2 - HCI [3]
Molecular Weight 291.77 g/mol [3]
Appearance Off-white to light tan solid [3]
Purity 298% (HPLC) [3]

H20: 5 mg/mLEthanol: 3.4
Solubility mg/mL0.1 M HCI: 1.2 [3][4]
mg/mLDMSO: 55 mg/mL

Storage Temperature -20°C [4]

LD50 and Occupational

Exposure Limits (OELSs) have
Toxicological Data not been established. Handle

with caution as a hazardous

substance.

Operational Plan for Safe Handling

A systematic approach to handling (R)-SKF 38393 hydrochloride is essential, from acquisition
to disposal. The following step-by-step operational plan provides a framework for safe
laboratory practices.

1. Acquisition and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

o Store the compound in its original, tightly sealed container in a cool, dry, and well-ventilated
area.[1]

e The recommended storage temperature is -20°C.[4]
o Keep desiccated and protected from light.[3][4]

» Store away from incompatible materials, such as strong oxidizing agents.[1]
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2. Preparation for Use:
» Before handling, ensure you have read and understood the Safety Data Sheet (SDS).

o Work in a designated area, preferably within a chemical fume hood, to minimize inhalation
exposure.

o Ensure that an eyewash station and safety shower are readily accessible.

o Assemble all necessary personal protective equipment (PPE) as outlined in the PPE
Selection Workflow diagram below.

3. Handling and Use:

e Avoid all personal contact, including inhalation and contact with skin and eyes.[1]

o Wear appropriate protective clothing, gloves, and eye protection.[1]

o When weighing or transferring the solid material, take care to avoid generating dust.

» For preparing solutions, add the solid to the solvent slowly. Solutions may be stored for
several days at 4°C.[3]

e Do not eat, drink, or smoke in the handling area.[1]

4. Post-Handling Procedures:

e Thoroughly wash hands with soap and water after handling.[1]

o Clean and decontaminate the work area and any equipment used.

o Contaminated PPE should be removed carefully and disposed of as hazardous waste.
e Launder contaminated work clothes separately before reuse.[1]

Disposal Plan

Proper disposal of (R)-SKF 38393 hydrochloride and its waste is critical to prevent
environmental contamination and ensure regulatory compliance.
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1. Waste Segregation:

¢ (R)-SKF 38393 hydrochloride is a halogenated organic compound due to the hydrochloride
salt.

» All waste containing this compound, including unused material, contaminated lab supplies
(e.g., pipette tips, gloves), and solutions, must be collected in a designated, properly labeled
hazardous waste container.

» Keep halogenated organic waste separate from non-halogenated waste streams to facilitate
proper disposal.

2. Waste Collection and Storage:

o Use a compatible, leak-proof container for waste collection. The original product container
can be reused for this purpose once empty, ensuring the original label is defaced.

e The waste container must be kept tightly closed except when adding waste.

o Store the waste container in a designated satellite accumulation area within the laboratory.
3. Final Disposal:

o All waste must be handled in accordance with local, state, and federal regulations.[1]

» Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.

» Do not dispose of this chemical down the drain or in regular trash.

Visual Safety Protocols

The following diagrams provide a quick visual reference for critical safety workflows.
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Handling Solid or Solution of
(R)-SKF 38393 Hydrochloride

Hy’{d Assessment

Eye Protection:
Safety glasses with side shields or goggles

Nitrile or other chemically resistant gloves. Body Prote
. i ; Laboratory co:
Consider double gloving.

Hand Protection:

Required Personal Protective Equipment

Respiratory Protection:
Required if dust is generated or if not
handled in a fume hood.
Use a NIOSH-approved respirator (e.g., N95).

Diagram 1: PPE Selection Workflow for (R)-SKF 38393 Hydrochloride

Click to download full resolution via product page

Caption: PPE selection workflow for handling (R)-SKF 38393 hydrochloride.

Spill:
Evacuate immediate area.
Control ignition sources.
Absorb with inert material.

| _» If not breathing, give artificial respiration.

Inhalation:
Move to fresh air.

]

Accidental Exposure

or Spill Occurs
>

Incident

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Eye Contact: u

Dispose of Contaminated
Waste Properly
B N

BRam  Secek Immediate
Medical Attention

Report Incident to
Supervisor and EHS

Follow-up

Continue rinsing.

RS

Immediately wash with plenty of soap and water.

Skin Contact:

Remove contaminated clothing.

Immediate Actions

Diagram 2: Emergency Response for Accidental Exposure or Spill
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Caption: Emergency response plan for (R)-SKF 38393 hydrochloride incidents.

Experimental Protocols

(R)-SKF 38393 hydrochloride has been utilized in various research applications as a D1
dopamine receptor agonist. Detailed experimental methodologies can be found in the peer-
reviewed literature. For example, its use in studying sleep-wake patterns in parkinsonian
models is described by Hyacinthe et al. (2013) in Neurobiology of Disease. For protocols
related to its effects on glutamate release, refer to Bouron and Reuter (1999) in Neuroscience.

By implementing these safety protocols and operational plans, researchers can confidently and
safely handle (R)-SKF 38393 hydrochloride, fostering a secure and productive research
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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